![molecular formula C14H17N3O2 B2988453 3,5-Dimethyl-1-[1-(4-methylphenyl)-2-nitroethyl]pyrazole CAS No. 956920-82-4](/img/structure/B2988453.png)
3,5-Dimethyl-1-[1-(4-methylphenyl)-2-nitroethyl]pyrazole
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Overview
Description
“3,5-Dimethyl-1-[1-(4-methylphenyl)-2-nitroethyl]pyrazole” is a complex organic compound. It belongs to the class of organic compounds known as phenylpyrazoles . Pyrazole-bearing compounds are known for their diverse pharmacological effects .
Synthesis Analysis
The synthesis of pyrazole derivatives involves various chemical reactions. For instance, some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques . The solid product obtained was dried in a desiccator (anhydrous CaCl2) for 24 hours and then processed by flash chromatography .Molecular Structure Analysis
The molecular structure of “3,5-Dimethyl-1-[1-(4-methylphenyl)-2-nitroethyl]pyrazole” is complex. The compound is unsymmetrical but the corresponding conjugate acid (pyrazolium) and conjugate base (pyrazolide) have C2v symmetry .Chemical Reactions Analysis
Pyrazole derivatives are known to exhibit a variety of chemical reactions. For instance, they are used as reactants in the synthesis of hedgehog enzyme inhibitors SANT-1 and GANT-61 as anticancer agents .Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds have been known for their potent antileishmanial and antimalarial activities. A study has shown that certain pyrazole compounds have a desirable fitting pattern in the active site of enzymes related to these diseases, characterized by lower binding free energy .
Synthesis Strategies
Recent advances in the synthesis of pyrazole derivatives involve various strategies such as regioselective synthesis, which could be applicable to the synthesis of 3,5-Dimethyl-1-[1-(4-methylphenyl)-2-nitroethyl]pyrazole for research purposes .
Molecular Simulation Studies
Molecular simulation studies are performed to justify the activities of pyrazole compounds. These studies help in understanding how these compounds interact with biological targets at a molecular level .
Mechanism of Action
Target of Action
The primary targets of 3,5-Dimethyl-1-[1-(4-methylphenyl)-2-nitroethyl]pyrazole are Leishmania aethiopica and Plasmodium berghei . These are the causative agents of leishmaniasis and malaria respectively, which are communicable, devastating, and neglected tropical diseases affecting more than 500 million people worldwide .
Mode of Action
It is known that pyrazole-bearing compounds have diverse pharmacological effects . The compound interacts with its targets and causes changes that lead to its antileishmanial and antimalarial activities .
Biochemical Pathways
The compound affects the biochemical pathways of the Leishmania and Plasmodium organisms. It has been found to hydrolyze the second messenger cAMP, which is a key regulator of many important physiological processes . This disruption of the normal biochemical pathways leads to the death of the organisms and the alleviation of the diseases they cause.
Result of Action
The result of the action of 3,5-Dimethyl-1-[1-(4-methylphenyl)-2-nitroethyl]pyrazole is the inhibition of the growth of Leishmania and Plasmodium organisms. This leads to a decrease in the severity of leishmaniasis and malaria . The compound has been found to display superior antipromastigote activity .
properties
IUPAC Name |
3,5-dimethyl-1-[1-(4-methylphenyl)-2-nitroethyl]pyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-10-4-6-13(7-5-10)14(9-16(18)19)17-12(3)8-11(2)15-17/h4-8,14H,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYYALHMLOJAUQA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C[N+](=O)[O-])N2C(=CC(=N2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dimethyl-1-[1-(4-methylphenyl)-2-nitroethyl]pyrazole |
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